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Compound of Interest

Compound Name: 2,4-Dichloropyrimidine-d2

Cat. No.: B15137019 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of 2,4-Dichloropyrimidine-d2, the

deuterated isotopologue of 2,4-Dichloropyrimidine. While a specific CAS number for 2,4-
Dichloropyrimidine-d2 is not readily available in public databases, its non-deuterated

counterpart, 2,4-Dichloropyrimidine, is a well-documented and crucial intermediate in the

synthesis of a wide array of pharmaceutical compounds.[1] This guide will cover the

fundamental properties of the parent compound, detail a representative synthesis for the

deuterated analogue, and provide an experimental protocol for its application as an internal

standard in quantitative analysis, a primary role for such labeled compounds in drug

development.

2,4-Dichloropyrimidine serves as a key building block in the creation of various medicinal

agents, including those with anticancer and anti-inflammatory properties.[1] The deuterated

form, 2,4-Dichloropyrimidine-d2, is of significant interest to researchers and drug

development professionals for its utility in isotope dilution mass spectrometry (IDMS). This

powerful analytical technique allows for highly accurate and precise quantification of target

analytes in complex biological matrices by correcting for sample loss during preparation and

variations in instrument response.

Physicochemical Properties of 2,4-
Dichloropyrimidine (CAS: 3934-20-1)
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The physical and chemical properties of 2,4-Dichloropyrimidine-d2 are expected to be very

similar to its non-deuterated form, with a slight increase in molecular weight due to the

presence of deuterium atoms. The data presented below is for the non-deuterated 2,4-

Dichloropyrimidine.

Property Value Reference

Molecular Formula C₄H₂Cl₂N₂ [1][2][3]

Molecular Weight 148.98 g/mol [1][2][3]

Appearance
White to off-white crystalline

solid
[1]

Melting Point 57-61 °C [1]

Boiling Point 101 °C at 23 mmHg [1]

Solubility

Soluble in water (partially),

methanol, chloroform, and

ethyl acetate.

[1]

Sensitizer Human skin sensitizer. [1]

Synthesis of 2,4-Dichloropyrimidine-d2: A
Representative Protocol
A specific, detailed experimental protocol for the synthesis of 2,4-Dichloropyrimidine-d2 is not

widely published. However, a plausible route can be adapted from the known synthesis of 2,4-

Dichloropyrimidine, which typically involves the chlorination of uracil or a related derivative. To

introduce the deuterium atoms, a deuterated starting material would be required. This protocol

outlines a representative method starting from deuterated uracil (Uracil-d4).
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Uracil-d4

2,4-Dichloropyrimidine-d2

Heat

POCl₃
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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